Cas no 2171825-22-0 (1-(cyclobutylmethyl)-1H-pyrazolo4,3-bpyridine)

• Product Name: 1-(cyclobutylmethyl)-1H-pyrazolo4,3-bpyridine
• CAS No: 2171825-22-0
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 6526461
• PubChem ID: 165521173
• Update Time: 2025-06-07

1-(cyclobutylmethyl)-1H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclobutylmethyl)-1H-pyrazolo4,3-bpyridine
• 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine
• EN300-1269998
• 2171825-22-0

• Inchi： 1S/C11H13N3/c1-3-9(4-1)8-14-11-5-2-6-12-10(11)7-13-14/h2,5-7,9H,1,3-4,8H2
• InChI Key： WOQVFHFJXKGFLI-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=NC=2C=N1)CC1CCC1

Computed Properties

• Exact Mass: 187.110947427g/mol
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 1-(cyclobutylmethyl)-1H-pyrazolo4,3-bpyridine

1-(Cyclobutylmethyl)-1H-Pyrazolo[4,3-b]pyridine: A Comprehensive Overview

1-(Cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine (CAS No. 2171825-22-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

Chemical Structure and Properties

1-(Cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine is a heterocyclic compound with a molecular formula of C₁₃H₁₅N₃. The core structure consists of a pyrazolo[4,3-b]pyridine ring system fused with a cyclobutylmethyl substituent. This unique combination of functional groups imparts distinct chemical and physical properties to the molecule. The cyclobutylmethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various experimental settings. Additionally, its stability under physiological conditions ensures that it remains intact during biological assays and in vivo studies.

Synthesis Methods

The synthesis of 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of 4-chloro-3-nitropyridine with cyclobutylmethylamine, followed by cyclization and reduction steps to form the desired product. This method yields high purity and good yields, making it suitable for large-scale production.

Another notable synthetic route involves the reaction of 4-chloro-3-nitropyridine with cyclobutylmethylamine in the presence of a palladium catalyst. This catalytic approach not only improves the yield but also reduces the formation of side products, ensuring a more efficient synthesis process.

Biological Activities

1-(Cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine has demonstrated a wide range of biological activities, making it a valuable candidate for various therapeutic applications. One of its most significant properties is its potent antiproliferative activity against cancer cells. Studies have shown that this compound can effectively inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. Specifically, 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine has been found to inhibit the activity of kinases such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. By targeting these pathways, the compound can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

Beyond its antiproliferative effects, 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine has also shown promise as an anti-inflammatory agent. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Developments

The therapeutic potential of 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine has led to increased interest in its clinical applications. Several preclinical studies have evaluated its efficacy in animal models of cancer and inflammation. For instance, a study published in the Journal of Medicinal Chemistry reported that oral administration of this compound significantly reduced tumor growth in mice with human breast cancer xenografts.

In addition to cancer therapy, recent research has explored the use of 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine in neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by modulating mitochondrial function. These findings suggest that it may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

Safety Profile and Future Directions

The safety profile of 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine is an important consideration for its clinical development. Preclinical toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are needed to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, 1-(cyclobutylmethyl)-1H-pyrazolo[4,3-b]pyridine (CAS No. 2171825-22-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in various fields such as oncology, inflammation, and neurodegeneration. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in medicinal chemistry.